6-Methoxy-3-(trifluoromethyl)picolinonitrile

• Molecular Formula: C8H5F3N2O
• Molecular Weight: 202.13 g/mol
• IUPAC Name: 6-methoxy-3-(trifluoromethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C8H5F3N2O/c1-14-7-3-2-5(8(9,10)11)6(4-12)13-7/h2-3H,1H3
• InChI Key: UOTQTVPJJWNBKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(F)(F)F)C#N

Description

6-Methoxy-3-(trifluoromethyl)picolinonitrile is a useful research compound. Its molecular formula is C8H5F3N2O and its molecular weight is 202.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heat a solution of 2-chloro-6-methoxy-3-trifluoromethyl-pyridine (211 mg, 1.0 mmol), zinc cyanide (64 mg, 0.55 mmol), pd2(dba)3 (45 mg), DPPF (55 mg) in DMF (3 mL) and water (0.03 mL), under a nitrogen atmosphere, at 120° C. for 1.5 hours. Cool the reaction to 0° C. and add a solution of saturated ammonium chloride solution (2 mL), water (2 mL) and concentrated ammonium hydroxide (0.5 mL) and stir for 1 hour. Extract the mixture with ethyl acetate (3×20 mL) and wash the combined organics with brine (50 mL). Dry the organic extract over MgSO4 and remove the solvent under reduced pressure. Purify the residue by flash chromatography, eluting with a 25:1 mixture of hexane:ether to give the title compound.